3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-4-(4-methylbenzoyl)-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C27H23N3O3
• Molecular Weight: 437.5 g/mol
• IUPAC Name: (4E)-4-[hydroxy-(4-methylphenyl)methylidene]-1-[2-(1H-indol-3-yl)ethyl]-5-pyridin-2-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C27H23N3O3/c1-17-9-11-18(12-10-17)25(31)23-24(22-8-4-5-14-28-22)30(27(33)26(23)32)15-13-19-16-29-21-7-3-2-6-20(19)21/h2-12,14,16,24,29,31H,13,15H2,1H3/b25-23+
• InChI Key: SSYLIMJGLPBJCY-WJTDDFOZSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCC3=CNC4=CC=CC=C43)C5=CC=CC=N5)/O
• SMILES: CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCC3=CNC4=CC=CC=C43)C5=CC=CC=N5)O

Description

3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-4-(4-methylbenzoyl)-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one, also known as HPP-4382, is a novel small molecule that has been recently developed as a potential therapeutic agent. This compound has shown promising results in preclinical studies for the treatment of various diseases, including cancer and inflammation.

Mechanism of Action

The exact mechanism of action of 3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-4-(4-methylbenzoyl)-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one is not yet fully understood. However, it is believed that this compound targets the PI3K/Akt/mTOR pathway, which is a critical signaling pathway involved in cell growth, proliferation, and survival. By inhibiting this pathway, 3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-4-(4-methylbenzoyl)-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one can induce cell death in cancer cells and reduce inflammation in inflammatory diseases.
Biochemical and Physiological Effects:
3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-4-(4-methylbenzoyl)-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have several biochemical and physiological effects. In preclinical studies, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce tumor growth, and inhibit angiogenesis (the formation of new blood vessels that supply nutrients to tumors). 3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-4-(4-methylbenzoyl)-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has also been shown to reduce inflammation by inhibiting the production of inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-4-(4-methylbenzoyl)-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one is its specificity for the PI3K/Akt/mTOR pathway, which makes it a potential candidate for targeted therapy. However, one of the limitations of this compound is its poor solubility in water, which can make it challenging to administer in vivo. Additionally, further studies are needed to determine the optimal dosage and toxicity profile of 3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-4-(4-methylbenzoyl)-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one.

Future Directions

There are several future directions for the study of 3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-4-(4-methylbenzoyl)-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one. One potential direction is to investigate the efficacy of this compound in combination with other chemotherapeutic agents. Another direction is to explore the potential of 3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-4-(4-methylbenzoyl)-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one as a therapeutic agent for other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further studies are needed to optimize the synthesis method of 3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-4-(4-methylbenzoyl)-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one and improve its solubility and pharmacokinetic properties.
In conclusion, 3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-4-(4-methylbenzoyl)-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one is a novel small molecule that has shown promising results in preclinical studies for the treatment of various diseases, including cancer and inflammation. Further studies are needed to fully understand the mechanism of action and optimize the synthesis and pharmacokinetic properties of this compound.

Synthesis Methods

The synthesis of 3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-4-(4-methylbenzoyl)-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one involves a multi-step process that starts with the reaction of indole-3-acetic acid with 4-methylbenzoyl chloride to form the intermediate compound 4-(4-methylbenzoyl)-1H-indole-3-acetic acid. This intermediate is then reacted with 2-pyridinecarboxaldehyde to form the Schiff base, which is subsequently reduced with sodium borohydride to form the final product, 3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-4-(4-methylbenzoyl)-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one.

Scientific Research Applications

3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-4-(4-methylbenzoyl)-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential therapeutic applications. In preclinical studies, this compound has shown promising results in inhibiting the growth of various cancer cell lines, including breast, lung, and pancreatic cancer. 3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-4-(4-methylbenzoyl)-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.